4-(4-Chloro-2-fluorophenyl)nicotinaldehyde

• Molecular Formula: C12H7ClFNO
• Molecular Weight: 235.64 g/mol
• IUPAC Name: 4-(4-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C12H7ClFNO/c13-9-1-2-11(12(14)5-9)10-3-4-15-6-8(10)7-16/h1-7H
• InChI Key: CCTIJMDWDMKSLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)C2=C(C=NC=C2)C=O

Description

4-(4-Chloro-2-fluorophenyl)nicotinaldehyde is a useful research compound. Its molecular formula is C12H7ClFNO and its molecular weight is 235.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Chloro-2-fluorophenyl)nicotinaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Chloro-2-fluorophenyl)nicotinaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 4-bromonicotinaldehyde (3.00 g, 16.13 mmol), (4-chloro-2-fluorophenyl)boronic acid (2.81 g, 16.13 mmol), cesium carbonate (10.51 g, 32.3 mmol) and Pd(PPh3)4 (0.932 g, 0.806 mmol) was added THF (50 mL) and water (8 mL). Nitrogen gas was bubbled through the stirred suspension for 5 min. The reaction mixture was stirred under nitrogen atmosphere at 85° C. for 6 h. The reaction mixture was then cooled to room temperature and filtered through celite. The filtrate was diluted with ethyl acetate (30 mL) and washed with water (1×25 mL) and brine (1×25 mL). The combined organic extracts were dried over sodium sulfate and concentrated under reduced pressure. The crude residue was purified via silica gel chromatography (ethyl acetate/hexanes) to yield 4-(4-chloro-2-fluorophenyl)nicotinaldehyde (1.5 g, 6.37 mmol, 39% yield for two steps). 1H NMR (400 MHz, CDCl3) δ 10.01 (s, 1H), 9.18 (s, 1H), 8.86 (d, J=5.1 Hz, 1H), 7.30 (m, 4H).